Crossed-beam reactions of barium with hydrogen halides. Measurement of internal state distributions by laser-induced fluorescence
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500277
Abstract
The use of laser-induced fluorescence as a molecular beam detector for the measurement of internal state distributions of reaction products is presented and applied to the reactions of barium with the hydrogen halides. It is found that most of the reaction exoergicity appears as translational energy of the products and that the total reactive cross section is positively correlated with the average fraction of the exoergicity appearing as vibrational excitation.
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